Cas no 7561-25-3 (L-Prolylglycylglycine)

• Product Name: L-Prolylglycylglycine
• CAS No: 7561-25-3
• MF: C₉H₁₅N₃O₄
• MW: 229.233102083206
• MDL: MFCD00037877
• CID: 563277
• Update Time: 2025-05-26

L-Prolylglycylglycine Chemical and Physical Properties

Names and Identifiers

• Glycine,L-prolylglycyl-
• H-PRO-GLY-GLY-OH
• PRO-GLY-GLY
• Pro-Gly-Gly-OH
• L-PRO-GLY-GLY
• L-Pro-Gly-Gly-OH
• L-PROLYLGLYCYLGLYCINE
• L-PROLYL-L-GLYCYL-GLYCINE
• prolyl-glycylglycine
• L-Prolylglycylglycine

• MDL： MFCD00037877
• Inchi： 1S/C9H15N3O4/c13-7(11-5-8(14)15)4-12-9(16)6-2-1-3-10-6/h6,10H,1-5H2,(H,11,13)(H,12,16)(H,14,15)/t6-/m0/s1
• InChI Key： HAAQQNHQZBOWFO-LURJTMIESA-N
• SMILES： O=C([C@@H]1CCCN1)NCC(NCC(=O)O)=O

Computed Properties

• Exact Mass: 229.10600
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 7

Experimental Properties

• PSA: 107.53000
• LogP: -0.83400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on L-Prolylglycylglycine

Recent Advances in L-Prolylglycylglycine (7561-25-3) Research: A Comprehensive Review

L-Prolylglycylglycine (CAS: 7561-25-3) is a tripeptide that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its role in modulating biological pathways, particularly in neuroprotection and anti-inflammatory responses. This research brief aims to synthesize the latest findings on L-Prolylglycylglycine, highlighting its mechanisms of action, pharmacokinetic properties, and emerging applications in drug development.

One of the most notable advancements in the study of L-Prolylglycylglycine is its identification as a modulator of the N-methyl-D-aspartate (NMDA) receptor, which plays a critical role in synaptic plasticity and memory formation. A 2023 study published in the Journal of Neurochemistry demonstrated that L-Prolylglycylglycine exhibits neuroprotective effects by attenuating NMDA receptor overactivation, thereby reducing excitotoxicity in neuronal cells. This finding has significant implications for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, L-Prolylglycylglycine has been investigated for its anti-inflammatory effects. Research published in the European Journal of Pharmacology in early 2024 revealed that this tripeptide inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophages. The study employed a combination of in vitro and in vivo models to elucidate the underlying mechanisms, suggesting that L-Prolylglycylglycine may serve as a promising candidate for the development of novel anti-inflammatory therapeutics.

From a pharmacokinetic perspective, recent studies have focused on optimizing the delivery of L-Prolylglycylglycine to enhance its bioavailability. A 2023 paper in the International Journal of Pharmaceutics explored the use of nanoparticle-based delivery systems to improve the stability and absorption of the tripeptide. The results indicated that encapsulation in polymeric nanoparticles significantly increased the half-life of L-Prolylglycylglycine in plasma, thereby enhancing its therapeutic efficacy.

Furthermore, the potential applications of L-Prolylglycylglycine extend beyond neurology and immunology. A groundbreaking study published in Nature Chemical Biology in 2024 reported the use of this tripeptide as a scaffold for the design of peptidomimetics with enhanced binding affinity for specific protein targets. This approach opens new avenues for the development of targeted therapies in oncology and infectious diseases.

In conclusion, the latest research on L-Prolylglycylglycine (7561-25-3) underscores its multifaceted potential in chemical biology and pharmaceutical sciences. Its neuroprotective, anti-inflammatory, and pharmacokinetic properties, coupled with its versatility as a scaffold for drug design, position it as a valuable molecule for future therapeutic innovations. Continued exploration of its mechanisms and applications will undoubtedly yield further insights and opportunities for clinical translation.